Cas no 1781181-57-4 (tert-butyl N-(4-amino-1,1-difluorobutan-2-yl)carbamate)

• Product Name: tert-butyl N-(4-amino-1,1-difluorobutan-2-yl)carbamate
• CAS No: 1781181-57-4
• MF: C₉H₁₈F₂N₂O₂
• MW: 224.248229503632
• CID: 5939815
• PubChem ID: 105481710
• Update Time: 2025-10-29

tert-butyl N-(4-amino-1,1-difluorobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-701280
• 1781181-57-4
• SCHEMBL23020318
• tert-butyl N-(4-amino-1,1-difluorobutan-2-yl)carbamate
• UUYRNVXZKYRAKC-UHFFFAOYSA-N

• Inchi： 1S/C9H18F2N2O2/c1-9(2,3)15-8(14)13-6(4-5-12)7(10)11/h6-7H,4-5,12H2,1-3H3,(H,13,14)
• InChI Key： UUYRNVXZKYRAKC-UHFFFAOYSA-N
• SMILES： FC(C(CCN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 224.13363415g/mol
• Monoisotopic Mass: 224.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(4-amino-1,1-difluorobutan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-amino-1,1-difluorobutan-2-yl)carbamate (CAS No. 1781181-57-4)

The compound tert-butyl N-(4-amino-1,1-difluorobutan-2-yl)carbamate (CAS No. 1781181-57-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a difluorobutane backbone and a tert-butyl carbamate protecting group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of protease inhibitors and kinase modulators, which are critical in treating diseases like cancer and viral infections.

One of the key reasons for the growing interest in tert-butyl N-(4-amino-1,1-difluorobutan-2-yl)carbamate is its role in fluorinated compound synthesis. Fluorination is a hot topic in medicinal chemistry due to its ability to enhance the metabolic stability and bioavailability of drug candidates. The presence of difluoro groups in this compound makes it a valuable building block for designing molecules with improved pharmacokinetic properties. Recent studies highlight its utility in creating PET imaging agents, which are essential for non-invasive diagnostics in oncology and neurology.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this compound is a widely used protecting group for amines, ensuring selective reactivity during multi-step syntheses. This feature is particularly relevant in peptide chemistry and small-molecule drug development, where protecting group strategies are crucial for achieving high yields and purity. The compound’s compatibility with solid-phase synthesis techniques further enhances its appeal to researchers working on combinatorial libraries and high-throughput screening.

In the context of green chemistry, tert-butyl N-(4-amino-1,1-difluorobutan-2-yl)carbamate aligns with the industry’s shift toward sustainable practices. Its efficient synthesis routes, often involving catalytic fluorination and atom-economical reactions, minimize waste and reduce environmental impact. This aligns with the broader demand for eco-friendly synthetic methodologies, a topic frequently searched by academic and industrial chemists alike.

The compound’s potential extends to agrochemical applications, where fluorinated compounds are increasingly used to develop next-generation pesticides and herbicides with lower toxicity profiles. Its structural motifs are being investigated for their ability to interact with enzyme targets in pests, offering a pathway to more selective and sustainable crop protection solutions. This resonates with current debates on food security and sustainable agriculture, which dominate global discussions.

Analytical characterization of tert-butyl N-(4-amino-1,1-difluorobutan-2-yl)carbamate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical intermediates. The rise of AI-assisted drug discovery has also spurred interest in such compounds, as machine learning models increasingly rely on high-quality data for predicting molecular properties and reactivity.

In summary, tert-butyl N-(4-amino-1,1-difluorobutan-2-yl)carbamate (CAS No. 1781181-57-4) represents a multifaceted tool for modern chemical research. Its applications span drug discovery, diagnostic imaging, and agrochemical innovation, making it a compound of enduring relevance. As the scientific community continues to explore fluorine chemistry and sustainable synthesis, this molecule is poised to remain at the forefront of cutting-edge research.